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Compound of Interest

Compound Name: Limonol

Cat. No.: B1630814 Get Quote

Limonin is a highly oxygenated, tetracyclic triterpenoid and a prominent member of the

limonoid class of phytonutrients.[1] Abundantly found in citrus fruits and their seeds, it is largely

responsible for the characteristic bitter taste of many citrus products.[2][3] Chemically classified

as a furanolactone, Limonin's intricate molecular architecture has been a subject of extensive

scientific investigation.[2][4] Beyond its role in flavor, Limonin has garnered significant attention

from the scientific community for its diverse and potent biological activities.[5] This guide offers

a comprehensive technical overview of Limonin, detailing its chemical structure,

physicochemical properties, significant pharmacological effects, and established experimental

protocols for its study.

Chemical Structure and Physicochemical Properties
A thorough understanding of Limonin's therapeutic potential begins with a detailed examination

of its molecular structure and physical characteristics.

Molecular Structure
Limonin is a complex molecule characterized by a furan ring and multiple oxygen-containing

functional groups, including lactones and an epoxide.[4] This structural complexity is

fundamental to its biological activity.

IUPAC Name: (1R,2R,7S,10R,13R,14R,16S,19S,20S)-19-(furan-3-yl)-9,9,13,20-tetramethyl-

4,8,15,18-tetraoxahexacyclo[11.9.0.02,7.02,10.014,16.014,20]docosane-5,12,17-trione[4]
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Molecular Formula: C₂₆H₃₀O₈[4]

CAS Number: 1180-71-8[4][6][7][8]

Physicochemical Data
The physicochemical properties of Limonin are crucial for its handling, formulation, and

bioavailability. These properties are summarized in the table below.

Property Value Source

Molecular Weight 470.51 g/mol [4][7][8]

Melting Point 298 °C [3]

Appearance White, crystalline powder [3][7]

Solubility

Poorly soluble in water; soluble

in methanol, ethanol, and

acetic acid.

[3][9]

logP (o/w) 0.474 (estimated) [3]

Key Biological Activities and Therapeutic Potential
Limonin exhibits a wide array of pharmacological effects, making it a compound of significant

interest for drug development and nutraceutical applications.[10]

Anticancer Activity
Extensive research has demonstrated Limonin's potent anticancer properties across various

cancer cell lines.[10] Its mechanisms of action are multifaceted and include the induction of

apoptosis (programmed cell death), inhibition of cell proliferation, and modulation of key

signaling pathways involved in cancer progression.[2][10] Studies have shown its efficacy

against colon, liver, breast, and pancreatic cancer cells, among others.[10] Limonin can induce

apoptosis by altering the ratio of pro-apoptotic (Bax) to anti-apoptotic (Bcl-2) proteins and by

activating caspase-dependent pathways.[10] Furthermore, it has been observed to inhibit the

proliferation of cancer stem-like cells, which are often responsible for tumor recurrence and

metastasis.[11]
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Anti-inflammatory and Analgesic Effects
Chronic inflammation is a key driver of many diseases. Limonin has demonstrated significant

anti-inflammatory properties by inhibiting the production of pro-inflammatory mediators.[10][12]

It can suppress the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2

(COX-2), enzymes that play a crucial role in the inflammatory process.[10] Limonin also

modulates inflammatory signaling pathways, such as the NF-κB pathway, and can reduce the

levels of pro-inflammatory cytokines like TNF-α, IL-1β, and IL-6.[10][13]

Antioxidant Properties
The antioxidant activity of Limonin is a key aspect of its protective effects. It can enhance the

body's endogenous antioxidant defense systems by activating the Nrf2 (Nuclear factor

erythroid 2-related factor 2) signaling pathway.[13][14][15] This pathway upregulates the

expression of several antioxidant and detoxifying enzymes, such as heme oxygenase-1 (HO-1)

and NAD(P)H quinone oxidoreductase 1 (NQO1).[15][16] By bolstering these defenses,

Limonin helps to mitigate oxidative stress, which is implicated in a wide range of chronic

diseases.

Neuroprotective and Other Activities
Emerging research also points to the neuroprotective potential of Limonin. Furthermore, it has

been investigated for its antiviral, antibacterial, and insecticidal properties, highlighting its broad

spectrum of biological activity.[5][10]

Mechanism of Action: The Nrf2 Signaling Pathway
A central mechanism underpinning many of Limonin's beneficial effects is its ability to modulate

the Nrf2 signaling pathway. This pathway is a critical regulator of cellular resistance to oxidative

stress and inflammation.[17]

Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Keap1. Upon exposure to

oxidative stress or inducers like Limonin, Nrf2 is released from Keap1 and translocates to the

nucleus. In the nucleus, it binds to the Antioxidant Response Element (ARE) in the promoter

regions of target genes, leading to the transcription of a battery of cytoprotective genes.

Figure 1: Limonin's activation of the Nrf2 signaling pathway.
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Experimental Protocols
The study of Limonin involves standardized methodologies for its extraction, purification, and

the assessment of its biological activities.

Extraction and Purification of Limonin from Citrus
Seeds
A common method for obtaining high-purity Limonin involves solvent extraction followed by

chromatographic purification.[18]

Step-by-Step Methodology:

Preparation of Plant Material: Citrus seeds are dried and ground into a fine powder to

increase the surface area for extraction.

Solvent Extraction: The powdered seeds are subjected to extraction with a suitable organic

solvent, such as ethanol or ethyl acetate, often using methods like Soxhlet extraction or flash

extraction.[19] An alternative, more environmentally friendly approach utilizes an alkaline

aqueous solution, which leverages the pH-dependent reversible conversion of Limonin's

lactone ring.[20][21]

Crude Extract Concentration: The solvent is evaporated under reduced pressure to yield a

crude extract.

Column Chromatography: The crude extract is then subjected to column chromatography for

purification. A common stationary phase is silica gel, and the mobile phase is a gradient of

solvents like hexane and ethyl acetate.[20]

Recrystallization: Fractions containing Limonin are collected, and the solvent is evaporated.

The resulting solid is recrystallized from a suitable solvent mixture (e.g., dichloromethane

and isopropanol) to obtain high-purity Limonin crystals.[19]

Purity Analysis: The purity of the final product is confirmed using techniques such as High-

Performance Liquid Chromatography (HPLC) and its structure is verified by spectroscopic

methods like NMR and Mass Spectrometry.[19]
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Figure 2: Workflow for the extraction and purification of Limonin.
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Conclusion and Future Directions
Limonin stands out as a natural compound with a remarkable range of biological activities and

significant therapeutic potential. Its well-defined chemical structure and multifaceted

mechanisms of action, particularly its role in modulating the Nrf2 signaling pathway, make it a

compelling candidate for the development of novel drugs and functional foods.[2][5] However,

challenges such as its poor bioavailability and low water solubility need to be addressed to fully

harness its therapeutic benefits.[10] Future research should focus on the development of

effective drug delivery systems, such as liposomal encapsulation, and further exploration of its

synergistic effects with other therapeutic agents.[18] Continued investigation into the diverse

pharmacological properties of Limonin will undoubtedly pave the way for its application in

preventing and treating a variety of human diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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